Cas no 495405-08-8 (Acetamide,N-[[(5R)-3-[3-fluoro-4-[3-[(hydroxyimino)methyl]-1H-pyrrol-1-yl]phenyl]-4,5-dihydro-5-isoxazolyl]methyl]-)

• Product Name: Acetamide,N-[[(5R)-3-[3-fluoro-4-[3-[(hydroxyimino)methyl]-1H-pyrrol-1-yl]phenyl]-4,5-dihydro-5-isoxazolyl]methyl]-
• CAS No: 495405-08-8
• MF: C₁₇H₁₇FN₄O₃
• MW: 344.340286970139
• CID: 1524528
• Update Time: 2024-08-24

Acetamide,N-[[(5R)-3-[3-fluoro-4-[3-[(hydroxyimino)methyl]-1H-pyrrol-1-yl]phenyl]-4,5-dihydro-5-isoxazolyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[[(5R)-3-[3-fluoro-4-[3-[(hydroxyimino)methyl]-1H-pyrrol-1-yl]phenyl]-4,5-dihydro-5-isoxazolyl]methyl]-
• Acetamide, N-[[(5R)-3-[3-fluoro-4-[3-[(hydroxyimino)methyl]-1H-pyrrol-1-yl]phenyl]-4,5-dihydro-5-isoxazolyl]methyl]-

• Inchi： 1S/C17H17FN4O3/c1-11(23)19-9-14-7-16(21-25-14)13-2-3-17(15(18)6-13)22-5-4-12(10-22)8-20-24/h2-6,8,10,14,24H,7,9H2,1H3,(H,19,23)/t14-/m1/s1
• InChI Key： XDFKYLAIHMHHBA-CQSZACIVSA-N
• SMILES： C(NC[C@@H]1ON=C(C2=CC=C(N3C=CC(C=NO)=C3)C(F)=C2)C1)(=O)C

Computed Properties

• Exact Mass: 344.12861

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• PSA: 88.21
• pka: 10.88±0.10(Predicted)